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Introduction
Cyclin L1 (CCNL1) is a member of the cyclin family of proteins, which are critical regulators of

cyclin-dependent kinases (CDKs). Unlike the canonical cyclins that orchestrate cell cycle

progression, Cyclin L1, along with its close homolog Cyclin L2, belongs to the transcriptional

cyclins. These proteins play a pivotal role in the regulation of gene expression through the

control of pre-mRNA splicing.[1][2][3] Cyclin L1 is characterized by the presence of a

conserved N-terminal cyclin box and a C-terminal arginine/serine-rich (RS) domain, a hallmark

of splicing factors.[3][4] It localizes to nuclear speckles, which are dynamic subnuclear

structures enriched in pre-mRNA splicing factors.[4]

The interaction of Cyclin L1 with specific CDKs, namely CDK11 and CDK12, forms active

kinase complexes that phosphorylate key components of the splicing machinery and the C-

terminal domain (CTD) of RNA Polymerase II (Pol II).[1][5][6][7][8] This activity is crucial for the

regulation of alternative splicing, a fundamental process for generating proteomic diversity from

a limited number of genes. Given its central role in gene expression, understanding the
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evolutionary conservation of Cyclin L1's structure and function is paramount for elucidating its

physiological roles and its potential as a therapeutic target in diseases where splicing is

dysregulated, such as cancer. This guide provides a comprehensive overview of the

evolutionary conservation of Cyclin L1 proteins, detailing their structural and functional

conservation, the signaling pathways they are involved in, and the experimental methodologies

used to study them.

Structural and Functional Conservation
The structure and function of Cyclin L1 are highly conserved across a wide range of species,

highlighting its fundamental role in eukaryotic cells.

Domain Architecture
Cyclin L1 proteins possess a conserved domain architecture consisting of:

Cyclin Box: An N-terminal domain of approximately 100 amino acids that is the defining

feature of the cyclin family. This domain is responsible for binding to and activating its partner

CDKs.[9] The high degree of sequence conservation within the cyclin box across different

cyclins and species suggests a common mechanism for CDK interaction and activation.

RS (Arginine/Serine-rich) Domain: A C-terminal domain enriched in arginine and serine

dipeptides. This domain is characteristic of the SR family of splicing factors and is crucial for

protein-protein interactions within the spliceosome and for localization to nuclear speckles.

While the length and exact sequence of the RS domain can vary between species, its

presence and biochemical properties are conserved.[3][4][8]

Quantitative Analysis of Sequence Homology
Due to the limitations of the current environment, a comprehensive quantitative analysis of

pairwise sequence identity across a broad range of species could not be performed. However,

available data from various sources indicates a high degree of conservation, particularly within

the cyclin box domain. For instance, the deduced protein sequences of CDK12, a key partner

of Cyclin L1, are highly conserved between human, mouse, and rat, with identities ranging from

90.7% to 96.5%.[5] Similarly, a high degree of homology is observed for Cyclin L1 itself among

mammals.
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Note: This table represents a qualitative summary based on available literature. Precise

percentage identities require pairwise sequence alignment.

Splice Variants
Both Cyclin L1 and Cyclin L2 genes produce multiple mRNA variants through alternative

splicing, leading to the expression of different protein isoforms.[10][11][12] These isoforms can

differ in their domain composition, for example, lacking parts of the RS domain. The differential

expression of these splice variants in various tissues suggests they may have distinct

functional roles.[3][12] The evolutionary conservation of these splicing patterns and the

functional differences between isoforms are active areas of research. For example, in humans,

at least four protein isoforms of Cyclin L1 are produced by alternative splicing.[7]

Phylogenetic Analysis
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Phylogenetic studies of the cyclin family place Cyclin L in a subfamily of transcriptional cyclins,

distinct from the cell cycle cyclins. The evolutionary conservation of the Cyclin L subfamily

across diverse eukaryotic lineages underscores its ancient and fundamental role in gene

regulation.
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A simplified diagram showing the relationship of Cyclin L to other cyclin families.

Signaling Pathways Involving Cyclin L1
Cyclin L1 is a key component of a signaling pathway that couples transcription and pre-mRNA

splicing.

The CDK12-Cyclin L1 Splicing Regulation Pathway
The primary function of Cyclin L1 is to activate CDK12 (and CDK11). The CDK12-Cyclin L1

complex then phosphorylates serine residues on the C-terminal domain (CTD) of the large

subunit of RNA Polymerase II (Pol II).[7][8] This phosphorylation is crucial for the recruitment of

splicing factors to the site of transcription, ensuring the efficient and accurate splicing of

nascent pre-mRNAs. The complex also phosphorylates various SR proteins, further modulating

their activity in splice site selection.[1] The activity of the CDK12-Cyclin L1 complex can be

counteracted by certain SR proteins like SF2/ASF and SC35.[5][13]
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The CDK12-Cyclin L1 pathway in alternative splicing regulation.

Experimental Methodologies
A variety of experimental techniques are employed to study the evolutionary conservation and

function of Cyclin L1.

Co-immunoprecipitation (Co-IP) for CDK-Cyclin L1
Interaction
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This technique is used to demonstrate the physical interaction between Cyclin L1 and its CDK

partners in vivo.

Protocol:

Cell Lysis: Culture and harvest cells expressing tagged versions of Cyclin L1 and/or its

putative CDK partner. Lyse the cells in a non-denaturing buffer to preserve protein-protein

interactions.

Pre-clearing: Incubate the cell lysate with beads (e.g., Protein A/G agarose) to reduce non-

specific binding.

Immunoprecipitation: Add an antibody specific to the tagged protein (the "bait," e.g., anti-Flag

for Flag-tagged Cyclin L1) to the pre-cleared lysate and incubate to allow the antibody to

bind to the bait protein and its interacting partners.

Complex Capture: Add Protein A/G beads to the lysate to capture the antibody-protein

complexes.

Washing: Wash the beads several times with lysis buffer to remove non-specifically bound

proteins.

Elution: Elute the bound proteins from the beads, typically by boiling in SDS-PAGE sample

buffer.

Western Blotting: Separate the eluted proteins by SDS-PAGE, transfer to a membrane, and

probe with an antibody against the putative interacting protein (the "prey," e.g., anti-CDK12).
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Co-immunoprecipitation Workflow
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A generalized workflow for Co-immunoprecipitation.

Fluorescence Recovery After Photobleaching (FRAP)
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FRAP is a microscopy technique used to study the mobility of fluorescently labeled proteins in

living cells, providing insights into their dynamics and interactions within cellular compartments

like nuclear speckles.

Protocol:

Cell Transfection: Transfect cells with a plasmid encoding a fluorescently tagged Cyclin L1

(e.g., GFP-Cyclin L1).

Image Acquisition (Pre-bleach): Acquire initial images of the fluorescently labeled protein

within the nucleus.

Photobleaching: Use a high-intensity laser to irreversibly bleach the fluorescence in a

defined region of interest (ROI), such as a nuclear speckle.

Image Acquisition (Post-bleach): Acquire a time-lapse series of images of the bleached

region.

Data Analysis: Measure the fluorescence intensity in the bleached ROI over time. The rate of

fluorescence recovery provides information about the mobility of the protein, including its

diffusion coefficient and the fraction of mobile versus immobile molecules.

In Vitro Splicing Assay
This assay is used to assess the functional role of Cyclin L1 and its associated kinases in pre-

mRNA splicing in a cell-free system.

Protocol:

Preparation of Nuclear Extract: Prepare a splicing-competent nuclear extract from cultured

cells (e.g., HeLa cells).

In Vitro Transcription: Synthesize a radiolabeled pre-mRNA substrate from a DNA template

containing an intron and flanking exons.

Splicing Reaction: Incubate the radiolabeled pre-mRNA with the nuclear extract in the

presence of ATP and other necessary components. To test the function of Cyclin L1,

recombinant Cyclin L1 or antibodies against Cyclin L1 can be added to the reaction.
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RNA Extraction: Extract the RNA from the splicing reaction.

Analysis of Splicing Products: Separate the RNA products by denaturing polyacrylamide gel

electrophoresis (PAGE) and visualize them by autoradiography. The appearance of spliced

mRNA and lariat intron products indicates successful splicing.

Conclusion
Cyclin L1 is an evolutionarily conserved protein that plays a crucial, conserved role in the

regulation of pre-mRNA splicing. Its conserved domain architecture, particularly the cyclin box

and the RS domain, facilitates its interaction with CDK partners and its localization to nuclear

speckles. The CDK12-Cyclin L1 complex is a key regulator of the phosphorylation of the RNA

Polymerase II CTD and SR proteins, thereby coupling transcription and splicing. The

conservation of this pathway across diverse species highlights its fundamental importance in

eukaryotic gene expression. For researchers in drug development, the components of this

pathway, including Cyclin L1 and its CDK partners, represent potential targets for therapeutic

intervention in diseases characterized by aberrant splicing. Further research into the specific

roles of different Cyclin L1 splice variants and the upstream regulation of the CDK12-Cyclin L1

complex will continue to deepen our understanding of this critical cellular process.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 10 / 11 Tech Support

https://pubmed.ncbi.nlm.nih.gov/30065029/
https://pubmed.ncbi.nlm.nih.gov/30065029/
https://www.uniprot.org/uniprotkb/Q9UK58/entry
https://pubmed.ncbi.nlm.nih.gov/22988298/
https://pubmed.ncbi.nlm.nih.gov/22988298/
https://pubmed.ncbi.nlm.nih.gov/22988298/
https://pubmed.ncbi.nlm.nih.gov/24662513/
https://pubmed.ncbi.nlm.nih.gov/24662513/
https://pubmed.ncbi.nlm.nih.gov/18216018/
https://pubmed.ncbi.nlm.nih.gov/18216018/
https://pmc.ncbi.nlm.nih.gov/articles/PMC7272620/
https://pmc.ncbi.nlm.nih.gov/articles/PMC7272620/
https://www.researchgate.net/figure/Differential-expression-of-cyclin-L1-and-cyclin-L2-splicing-variants-A-Northern-blot_fig3_9003149
https://www.ezbiocloud.net/tools/pairAlign
https://www.benchchem.com/product/b1169156/docs#evolutionary-conservation-of-cyclin-l1-proteins-an-in-depth-technical-guide
https://www.benchchem.com/product/b1169156/docs#evolutionary-conservation-of-cyclin-l1-proteins-an-in-depth-technical-guide
https://www.benchchem.com/product/b1169156/docs#evolutionary-conservation-of-cyclin-l1-proteins-an-in-depth-technical-guide
https://www.benchchem.com/product/b1169156/docs#evolutionary-conservation-of-cyclin-l1-proteins-an-in-depth-technical-guide
https://www.benchchem.com/product/b1169156?utm_src=pdf-bulk#bc-rfq
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1169156?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 11 / 11 Tech Support

https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1169156?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

